N-(4-fluorophenyl)-4-[(methylsulfonyl)amino]benzenesulfonamide

• IUPAC Name: N-(4-fluorophenyl)-4-(methanesulfonamido)benzenesulfonamide
• InChI: InChI=1S/C13H13FN2O4S2/c1-21(17,18)15-11-6-8-13(9-7-11)22(19,20)16-12-4-2-10(14)3-5-12/h2-9,15-16H,1H3
• InChI Key: LYHCAIGJBKKIMY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C13H13FN2O4S2
• Molecular Weight: 344.4 g/mol

Description

N-(4-fluorophenyl)-4-[(methylsulfonyl)amino]benzenesulfonamide, commonly known as F4-MSA, is a sulfonamide-based compound that has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in several types of cancer.

Scientific Research Applications

F4-MSA has been extensively studied for its potential applications in scientific research, particularly in cancer research. It has been shown to be a potent inhibitor of N-(4-fluorophenyl)-4-[(methylsulfonyl)amino]benzenesulfonamide, which is overexpressed in several types of cancer, including renal cell carcinoma, breast cancer, and glioblastoma. F4-MSA has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, and it has also been shown to enhance the efficacy of chemotherapy and radiation therapy.

Mechanism of Action

F4-MSA inhibits N-(4-fluorophenyl)-4-[(methylsulfonyl)amino]benzenesulfonamide by binding to its active site and preventing the conversion of carbon dioxide to bicarbonate. This leads to an increase in the acidity of the tumor microenvironment, which in turn inhibits the growth and proliferation of cancer cells. F4-MSA has also been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
F4-MSA has been shown to have several biochemical and physiological effects, including the inhibition of N-(4-fluorophenyl)-4-[(methylsulfonyl)amino]benzenesulfonamide activity, the induction of apoptosis in cancer cells, and the enhancement of the efficacy of chemotherapy and radiation therapy. It has also been shown to have minimal toxicity in normal cells and tissues, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

F4-MSA has several advantages for lab experiments, including its high potency, selectivity, and low toxicity in normal cells and tissues. However, it also has some limitations, including its poor solubility in aqueous solutions and its instability in acidic conditions. These limitations can be overcome by using appropriate solvents and pH conditions.

Future Directions

There are several future directions for the research and development of F4-MSA, including the optimization of its synthesis method, the development of more potent and selective N-(4-fluorophenyl)-4-[(methylsulfonyl)amino]benzenesulfonamide inhibitors, and the evaluation of its efficacy in combination with other cancer therapies. F4-MSA also has potential applications in other diseases, such as glaucoma and epilepsy, which warrant further investigation.

Synthesis Methods

F4-MSA can be synthesized using a series of chemical reactions that involve the reaction of 4-fluoroaniline with chlorosulfonic acid, followed by the reaction of the resulting sulfonic acid with methylsulfonyl chloride and sodium hydroxide. The final product is obtained by treating the resulting sulfonamide with sodium hydroxide. The synthesis method has been optimized to yield high purity and high yield of F4-MSA.